Cas no 21551-57-5 (Phenyl-(3-phenyldithiolan-4-yl)methanone)

Phenyl-(3-phenyldithiolan-4-yl)methanone structure
21551-57-5 structure
Product Name:Phenyl-(3-phenyldithiolan-4-yl)methanone
CAS No:21551-57-5
MF:C16H14OS2
MW:286.411761760712
CID:911871
PubChem ID:296679
Update Time:2025-04-19

Phenyl-(3-phenyldithiolan-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • Phenyl-(3-phenyldithiolan-4-yl)methanone
    • 3-Phenyl-4-benzoyl-1,2-dithiolan
    • AC1L6QGQ
    • AG-E-57940
    • CTK4E7115
    • NSC167129
    • phenyl-(3-phenyl-[1,2]dithiolan-4-yl)-methanone
    • phenyl(3-phenyl-1,2-dithiolan-4-yl)methanone
    • DTXSID20304739
    • NSC-167129
    • 21551-57-5
    • Inchi: 1S/C16H14OS2/c17-15(12-7-3-1-4-8-12)14-11-18-19-16(14)13-9-5-2-6-10-13/h1-10,14,16H,11H2
    • InChI Key: WWDUIMSTCYDDFR-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2)C(C(C2C=CC=CC=2)=O)CS1

Computed Properties

  • Exact Mass: 286.04872
  • Monoisotopic Mass: 286.04860741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 67.7Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 4.62180
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